Cas no 1781659-85-5 (2-5-fluoro-2-(propan-2-yl)phenylacetic acid)

1781659-85-5 structure
Product Name:2-5-fluoro-2-(propan-2-yl)phenylacetic acid
CAS No:1781659-85-5
Molecular Formula:C11H13FO2
Molecular Weight:196.218127012253
MDL:MFCD28556441
CID:5405238
PubChem ID:69473360
2-5-fluoro-2-(propan-2-yl)phenylacetic acid Properties
Names and Identifiers
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- 5-Fluoro-2-(1-methylethyl)benzeneacetic acid
- 2-5-fluoro-2-(propan-2-yl)phenylacetic acid
-
- MDL: MFCD28556441
- InChIKey: KZDUGBFJPFSJST-UHFFFAOYSA-N
- Inchi: 1S/C11H13FO2/c1-7(2)10-4-3-9(12)5-8(10)6-11(13)14/h3-5,7H,6H2,1-2H3,(H,13,14)
- SMILES: C1(CC(O)=O)=CC(F)=CC=C1C(C)C
2-5-fluoro-2-(propan-2-yl)phenylacetic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P027XTA-50mg |
2-[5-fluoro-2-(propan-2-yl)phenyl]acetic acid |
1781659-85-5 | 95% | 50mg |
$363.00 | 2024-06-18 | |
Aaron | AR027Y1M-50mg |
2-[5-fluoro-2-(propan-2-yl)phenyl]acetic acid |
1781659-85-5 | 95% | 50mg |
$372.00 | ||
Enamine | EN300-19517565-0.05g |
2-[5-fluoro-2-(propan-2-yl)phenyl]acetic acid |
1781659-85-5 | 95% | 0.05g |
$252.0 | 2023-09-17 |
2-5-fluoro-2-(propan-2-yl)phenylacetic acid Related Literature
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Nicholas T. Form,Benjamin J. Whitaker,Lionel Poisson,Benoît Soep Phys. Chem. Chem. Phys., 2006,8, 2925-2932
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D. Jędrzkiewicz,D. Kantorska,J. Wojtaszak,J. Ejfler,S. Szafert Dalton Trans., 2017,46, 4929-4942
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Alejandra García-Gómez,Gelines Moreno-Fernández,Belén Lobato,Teresa A. Centeno Phys. Chem. Chem. Phys., 2015,17, 15687-15690
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Yong-beom Lim,Oh-Joon Kwon,Eunji Lee,Pyung-Hwan Kim,Chae-Ok Yun,Myongsoo Lee Org. Biomol. Chem., 2008,6, 1944-1948
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Guotao Yuan,Mengna Lu,Jiuhui Fei,Jun Guo,Zuoshan Wang RSC Adv., 2015,5, 71559-71564
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Xuefeng Zou,Chao Cen,Bin Zhang,Bin Xiang,Jiangyu Hao,Bo Wang,Mingsen Deng,Qin Hu,Shicheng Wei Dalton Trans., 2023,52, 1345-1356
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Ana Clara B. Rodrigues,Isabell S. Geisler,Patrick Klein,João Pina,Fabian J. H. Neuhaus,Elke Dreher,Christian W. Lehmann,Ullrich Scherf,J. Sérgio Seixas de Melo J. Mater. Chem. C, 2020,8, 2248-2257
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Kaana Asemave,Fergal Byrne,Thomas J. Farmer,James H. Clark,Andrew J. Hunt RSC Adv., 2016,6, 95789-95792
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Ting Pan,Guoliang Shao J. Mater. Chem. B, 2022,10, 3808-3816
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Anuj Dhawan,Yan Du,Dale Batchelor,Donovan N. Leonard,Veena Misra Phys. Chem. Chem. Phys., 2013,15, 6008-6015
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